Cas no 1704089-04-2 (1-4-methoxy-2-(trifluoromethyl)phenylcyclohexan-1-amine)

• Product Name: 1-4-methoxy-2-(trifluoromethyl)phenylcyclohexan-1-amine
• CAS No: 1704089-04-2
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 6073133
• PubChem ID: 117435580
• Update Time: 2025-10-23

1-4-methoxy-2-(trifluoromethyl)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-methoxy-2-(trifluoromethyl)phenylcyclohexan-1-amine
• 1-[4-methoxy-2-(trifluoromethyl)phenyl]cyclohexan-1-amine
• 1704089-04-2
• EN300-1947908

• Inchi： 1S/C14H18F3NO/c1-19-10-5-6-11(12(9-10)14(15,16)17)13(18)7-3-2-4-8-13/h5-6,9H,2-4,7-8,18H2,1H3
• InChI Key： BAAGFRMYPZSXLD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1(CCCCC1)N)OC)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-4-methoxy-2-(trifluoromethyl)phenylcyclohexan-1-amine

Introduction to 1-(4-Methoxy-2-(trifluoromethyl)phenyl)cyclohexan-1-amine (CAS No. 1704089-04-2)

1-(4-Methoxy-2-(trifluoromethyl)phenyl)cyclohexan-1-amine (CAS No. 1704089-04-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a combination of aromatic and aliphatic moieties, making it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(4-Methoxy-2-(trifluoromethyl)phenyl)cyclohexan-1-amine is composed of a cyclohexane ring substituted with a 4-methoxy-2-(trifluoromethyl)phenyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile. The methoxy group further modulates the lipophilicity and solubility of the compound, contributing to its overall bioavailability.

Recent studies have explored the potential therapeutic applications of 1-(4-Methoxy-2-(trifluoromethyl)phenyl)cyclohexan-1-amine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. Preliminary data suggest that 1-(4-Methoxy-2-(trifluoromethyl)phenyl)cyclohexan-1-amine may exhibit agonistic or antagonistic effects on specific GPCRs, making it a valuable tool for investigating receptor function and developing targeted therapies.

In addition to its potential as a GPCR modulator, 1-(4-Methoxy-2-(trifluoromethyl)phenyl)cyclohexan-1-amine has been studied for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous pathological conditions. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(4-Methoxy-2-(trifluoromethyl)phenyl)cyclohexan-1-amine have also been investigated. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. The compound's high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures prolonged activity in vivo. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Safety and toxicity assessments are critical components of drug development. Initial toxicology studies on 1-(4-Methoxy-2-(trifluoromethyl)phenyl)cyclohexan-1-amine have shown that it has low toxicity at therapeutic concentrations. However, more comprehensive safety evaluations are necessary to ensure its long-term use in humans. Ongoing research aims to address these concerns and provide a thorough understanding of the compound's safety profile.

In conclusion, 1-(4-Methoxy-2-(trifluoromethyl)phenyl)cyclohexan-1-amine (CAS No. 1704089-04-2) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further investigation as a therapeutic agent. Continued research into its biological activities, pharmacokinetics, and safety will be essential for realizing its full potential in the development of novel drugs.